Cas no 1396848-56-8 (3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide)

• Product Name: 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide
• CAS No: 1396848-56-8
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 6279616
• PubChem ID: 71782255
• Update Time: 2025-06-26

3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide
• 1396848-56-8
• F5857-6938
• VU0525741-1
• AKOS024524719

• Inchi： 1S/C16H16BrNO2/c17-14-8-4-7-13(11-14)16(20)18-10-9-15(19)12-5-2-1-3-6-12/h1-8,11,15,19H,9-10H2,(H,18,20)
• InChI Key： HZOKBBLGFIZAEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCCC(C1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide

Introduction to 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide (CAS No. 1396848-56-8)

3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1396848-56-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a bromine substituent at the third position of the benzene ring and a unique side chain containing both hydroxyl and phenyl groups introduces intriguing structural and pharmacological properties, making it a subject of extensive study in drug discovery and development.

The molecular structure of 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide consists of a benzene ring substituted with a bromine atom at the 3-position, linked to an amide group (-NHCO-) which further connects to a propyl chain. This propyl chain is distinctively modified with both a hydroxyl (-OH) group and a phenyl ring, enhancing its complexity and potential biological activity. Such structural features are often exploited in medicinal chemistry to modulate binding interactions with biological targets, thereby influencing therapeutic efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring benzamide moieties due to their demonstrated activity across various biological pathways. The bromine atom in 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide not only contributes to its electronic properties but also serves as a handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological profiles. This flexibility makes it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide is its potential role in modulating inflammatory and immunological responses. Emerging research suggests that benzamide derivatives can interact with specific enzymes and receptors involved in these pathways. The hydroxyl and phenyl groups in its structure may facilitate interactions with hydrophobic pockets or polar residues on target proteins, influencing their conformational state and activity. Such interactions could be harnessed to develop treatments for chronic inflammatory diseases, autoimmune disorders, and even certain types of cancer.

Furthermore, the unique side chain of 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide presents opportunities for developing compounds with enhanced solubility or bioavailability. The presence of both hydroxyl and phenyl groups can influence water solubility through hydrogen bonding capabilities, while the aromatic nature of the phenyl ring may improve membrane permeability. These properties are critical for optimizing pharmacokinetic profiles, ensuring that therapeutic agents reach their intended targets effectively.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide for potential biological activity. Molecular docking studies have been instrumental in predicting how this compound might bind to various protein targets, providing insights into its mechanism of action. These virtual screening approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates for further experimental validation.

The synthesis of 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include bromination of a precursor benzene derivative, followed by formation of the amide bond using appropriate carboxylic acid derivatives. The introduction of the hydroxyl and phenyl-modified propyl group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, paving the way for larger-scale investigations.

In preclinical studies, 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide has shown promise in several in vitro and in vivo models. Its ability to modulate key signaling pathways has been observed in cell culture assays, where it demonstrated effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Animal models have further supported these findings by showing reductions in inflammatory markers following treatment with this compound.

The structural features of 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide also make it an attractive candidate for developing kinase inhibitors. Kinases play crucial roles in cell proliferation, differentiation, and survival, making them key targets for anti-cancer therapies. By binding to specific kinase domains, this compound could interfere with aberrant signaling pathways that drive tumor growth and progression. Preliminary data suggest that it may exhibit inhibitory effects on certain kinases while maintaining selectivity against others, minimizing off-target effects.

Another area where 3-bromo-N-(3-hydroxy-3-phenylpropyl)benzamide shows potential is in neurodegenerative diseases. Research indicates that benzamide derivatives can interact with receptors and enzymes involved in neuroprotection and synaptic function. The hydroxyl group may facilitate interactions with neurotransmitter systems, while the phenyl ring could enhance penetration across the blood-brain barrier. These properties are particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where modulating neuronal activity is essential for managing symptoms.

The synthesis and characterization of 3-bromo-N-(3-hydroxy-3-phenyprop)-benzamide (CAS No. 1396848-56-8) continue to be areas of active investigation as researchers explore its full pharmacological spectrum. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to optimize this compound's therapeutic potential further.

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